Cas no 1047634-43-4 (Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate)
1047634-43-4 structure
Product Name:Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate
CAS No:1047634-43-4
MF:C9H8Br2O4
MW:339.965421676636
CID:2014815
PubChem ID:25016148
Update Time:2025-04-21
Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate
- subereaphenol B
- methyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetate
- methyl 2-(2,4-dibromo-3,6-dihydroxyphenyl)acetate
- 1047634-43-4
- CHEMBL447693
-
- Inchi： 1S/C9H8Br2O4/c1-15-6(12)3-4-2-5(10)9(14)7(11)8(4)13/h2,13-14H,3H2,1H3
- InChI Key： RMRNQYDAEAONQT-UHFFFAOYSA-N
- SMILES： COC(CC1C(O)=C(Br)C(O)=C(Br)C=1)=O
Computed Properties
- Exact Mass: 339.87688Da
- Monoisotopic Mass: 337.87893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.863
- Topological Polar Surface Area: 66.8Ų
Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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